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Compound of Interest

Compound Name: 5-Chloro-3-iodo-2-methylaniline

CAS No.: 870606-29-4

Cat. No.: B1592888 Get Quote

CAS: 870606-29-4 | Formula: C₇H₇ClIN | Class: Halogenated Aromatic Amine[1]

Executive Summary & Compound Significance
5-Chloro-3-iodo-2-methylaniline is a high-value pharmacophore scaffold, primarily utilized in

the synthesis of tyrosine kinase inhibitors and complex agrochemicals. Its structural utility lies

in the C-3 Iodine substituent, which serves as a selective handle for palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig) while the C-5 Chlorine remains inert under mild

conditions, allowing for orthogonal functionalization.[1]

However, this utility comes with a severe safety profile. As a halogenated aniline, it possesses

high lipophilicity, facilitating rapid dermal absorption and blood-brain barrier penetration.[1] The

primary physiological threat is Methemoglobinemia, a condition where the heme iron is oxidized

from Fe²⁺ to Fe³⁺, stripping the blood of its oxygen-carrying capacity.[1]

Target Audience: Medicinal Chemists, Process Safety Engineers, and HSE Officers.[1]
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Property Specification Safety Implication

Physical State Light yellow to grey solid

Dust generation risk; requires

anti-static weighing

procedures.[1]

Melting Point
> 300°C (Predicted/Salt); Free

base often lower

Low melting points in free

bases can lead to "creeping"

on glassware.[1]

Lipophilicity (LogP) ~2.5 - 3.0 (Estimated)

High potential for dermal

absorption and

bioaccumulation.[1]

Reactivity Light & Air Sensitive

Must be stored under

Argon/Nitrogen.[1] Oxidation

leads to toxic azo/nitroso

byproducts.

GHS Signal DANGER

Acute Tox. 3

(Oral/Dermal/Inhal), STOT-RE

2, Aquatic Acute 1.

Toxicological Mechanism: The Methemoglobinemia Pathway
The danger of this compound is not just direct tissue damage, but metabolic activation.[1] The

liver metabolizes the aniline moiety into an N-hydroxylamine intermediate.[1] This active

metabolite enters erythrocytes and initiates a redox cycle that continuously oxidizes

hemoglobin.[1]
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Figure 1: Mechanism of Aniline-Induced Methemoglobinemia.[1] The N-hydroxy metabolite acts

as a catalytic oxidant.
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Engineering Controls & Personal Protective Equipment
(PPE)
Standard laboratory PPE is insufficient for halogenated anilines due to their high permeation

rates through thin nitrile.[1]

3.1 Barrier Protection Strategy
Gloves:

Standard Handling (<10 mg): Double-gloved Nitrile (min 5 mil outer, 4 mil inner). Change

immediately upon splash.

Scale-Up (>100 mg) or Solvents:Silver Shield (Laminate) or Viton/Butyl gloves are

mandatory.[1] Halogenated solvents (DCM, Chloroform) used in synthesis act as carriers,

dragging the aniline through nitrile gloves in seconds.[1]

Respiratory:

Work must be performed in a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

[1]

If working with powders outside a hood (weighing enclosure), use a P100/OV (Organic

Vapor) respirator.[1]

Clothing: Tyvek sleeves or a disposable lab coat over the standard cotton coat prevents cuff

contamination, a common exposure route.[1]

Operational Handling Protocol
Phase A: Receipt & Storage

Inspection: Upon receipt, inspect the septum/seal for integrity.[1] If the solid has turned dark

brown/black, significant oxidation has occurred.[1]

Environment: Store at 2–8°C under an inert atmosphere (Argon preferred over Nitrogen due

to density).
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Segregation: Store away from oxidizers (nitrates, peroxides) and acids to prevent exothermic

decomposition.

Phase B: Weighing & Dispensing (The Critical Step)
Static charge on the solid can cause "fly-away" particles.[1]

Setup: Place an anti-static gun or ionizer bar inside the weighing hood.[1]

Containment: Use a tared vial with a septum cap. Do not weigh on open paper.[1]

Technique:

Open the stock bottle only inside the hood.[1]

Transfer solid to the tared vial.

Cap immediately.[1][2][3]

Wipe the exterior of the vial with a Kimwipe dampened in methanol (dispose of Kimwipe

as hazardous waste).[1]

Phase C: Reaction Safety
Cross-Coupling: When using Pd-catalysts, ensure the reaction vessel is effectively vented to

a scrubber if volatile byproducts are generated.[1]

Quenching: Avoid acidic quenches if possible, or perform them slowly/cold. Acidifying

anilines generates heat and increases the solubility of the salt form in water, complicating

extraction.[1]

Phase D: Waste Disposal
Segregation: Do NOT mix with general organic solvents if possible.[1] Label clearly as "Toxic

- Halogenated Amine."[1]

Decontamination: Glassware should be rinsed with dilute HCl (to protonate the amine,

reducing volatility) followed by Acetone before leaving the hood.[1]
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Emergency Response & First Aid
Critical Note: Cyanosis (blue skin/lips) is a late sign of exposure. Do not wait for symptoms.

Exposure Response Decision Tree

Exposure Incident

Identify Route

Skin/Eye Contact Inhalation/Ingestion

1. Drench 15 mins (Safety Shower)
2. Discard Clothing

3. Do NOT scrub (increases absorption)

1. Move to Fresh Air
2. 100% Oxygen (if trained)

3. Transport to ER

Medical Evaluation
(Bring SDS)

Antidote Consideration:
Methylene Blue

If MetHb > 30%
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Figure 2: Immediate response protocol for halogenated aniline exposure.[1]

Medical Alert: Ensure the treating physician is aware of the potential for Methemoglobinemia.[1]

Standard pulse oximetry is often inaccurate in the presence of MetHb; a Co-oximeter is

required for accurate diagnosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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